(3,4-dimethoxybenzyl)(1,4-dioxan-2-ylmethyl)amine

• IUPAC Name: N-[(3,4-dimethoxyphenyl)methyl]-1-(1,4-dioxan-2-yl)methanamine
• InChI: InChI=1S/C14H21NO4/c1-16-13-4-3-11(7-14(13)17-2)8-15-9-12-10-18-5-6-19-12/h3-4,7,12,15H,5-6,8-10H2,1-2H3
• InChI Key: MRFIURSVARUYIG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNCC2COCCO2)OC
• Molecular Formula: C14H21NO4
• Molecular Weight: 267.32 g/mol

Description

(3,4-dimethoxybenzyl)(1,4-dioxan-2-ylmethyl)amine, also known as DMMDA-2, is a chemical compound that belongs to the family of phenethylamines. It is a psychoactive substance that has been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of (3,4-dimethoxybenzyl)(1,4-dioxan-2-ylmethyl)amine is not fully understood. However, it is believed to act as a partial agonist at the 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. (3,4-dimethoxybenzyl)(1,4-dioxan-2-ylmethyl)amine may also modulate the activity of other neurotransmitter systems, such as dopamine and norepinephrine.
Biochemical and Physiological Effects:
(3,4-dimethoxybenzyl)(1,4-dioxan-2-ylmethyl)amine has been shown to induce a range of biochemical and physiological effects in animal models. These include changes in brain activity, such as increased neuronal firing and altered neurotransmitter release. (3,4-dimethoxybenzyl)(1,4-dioxan-2-ylmethyl)amine has also been shown to increase heart rate and blood pressure, as well as to induce mild psychedelic effects, such as visual distortions and altered perception of time.

Advantages and Limitations for Lab Experiments

(3,4-dimethoxybenzyl)(1,4-dioxan-2-ylmethyl)amine has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and its effects can be easily measured using standard techniques, such as electrophysiology and behavioral assays. However, (3,4-dimethoxybenzyl)(1,4-dioxan-2-ylmethyl)amine also has some limitations, such as its potential toxicity and the lack of information on its long-term effects.

Future Directions

There are several future directions for research on (3,4-dimethoxybenzyl)(1,4-dioxan-2-ylmethyl)amine. One area of interest is the development of more selective and potent analogs that could be used as therapeutic agents. Another area of research is the investigation of the long-term effects of (3,4-dimethoxybenzyl)(1,4-dioxan-2-ylmethyl)amine on the brain and behavior, as well as its potential for abuse and addiction. Moreover, (3,4-dimethoxybenzyl)(1,4-dioxan-2-ylmethyl)amine could be studied in combination with other drugs to determine its potential for synergistic effects. Finally, the potential use of (3,4-dimethoxybenzyl)(1,4-dioxan-2-ylmethyl)amine in the treatment of various neurological and psychiatric disorders could be further explored.

Synthesis Methods

(3,4-dimethoxybenzyl)(1,4-dioxan-2-ylmethyl)amine can be synthesized using a multi-step procedure that involves the condensation of 3,4-dimethoxybenzaldehyde with 1,4-dioxane-2-carboxylic acid, followed by the reduction of the resulting intermediate with lithium aluminum hydride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

(3,4-dimethoxybenzyl)(1,4-dioxan-2-ylmethyl)amine has been studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders. It has been shown to exhibit antidepressant and anxiolytic effects in animal models, as well as to enhance cognitive function and memory retention. Moreover, (3,4-dimethoxybenzyl)(1,4-dioxan-2-ylmethyl)amine has been investigated for its potential use in the treatment of drug addiction and withdrawal symptoms.